Cas no 2090170-89-9 (5-(2-iodoacetyl)-1-methyl-2,3-dihydro-1H-indol-2-one)

• Product Name: 5-(2-iodoacetyl)-1-methyl-2,3-dihydro-1H-indol-2-one
• CAS No: 2090170-89-9
• MF: C₁₁H₁₀INO₂
• MW: 315.107075214386
• CID: 5239710
• Update Time: 2025-05-26

5-(2-iodoacetyl)-1-methyl-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one, 1,3-dihydro-5-(2-iodoacetyl)-1-methyl-
• 5-(2-iodoacetyl)-1-methyl-2,3-dihydro-1H-indol-2-one

• Inchi： 1S/C11H10INO2/c1-13-9-3-2-7(10(14)6-12)4-8(9)5-11(13)15/h2-4H,5-6H2,1H3
• InChI Key： VDABWFUKRKVBCT-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(C(CI)=O)C=C2)CC1=O

Additional information on 5-(2-iodoacetyl)-1-methyl-2,3-dihydro-1H-indol-2-one

5-(2-Iodoacetyl)-1-methyl-2,3-dihydro-1H-indol-2-one: A Comprehensive Overview

The compound 5-(2-iodoacetyl)-1-methyl-2,3-dihydro-1H-indol-2-one, with the CAS number 2090170-89-9, is a highly specialized organic molecule that has garnered significant attention in the fields of biochemistry and pharmacology. This compound is notable for its unique structure, which combines an indole ring system with an iodoacetyl group, making it a valuable tool in various research and industrial applications.

Recent studies have highlighted the potential of this compound in the field of protein modification. The iodoacetyl group within its structure is particularly reactive, allowing it to act as a bifunctional crosslinker. This property has been exploited in the development of novel bioconjugates, which are essential in drug delivery systems and diagnostic tools. For instance, researchers have successfully utilized this compound to modify enzymes and antibodies, enhancing their stability and functionality.

In addition to its role in protein chemistry, 5-(2-iodoacetyl)-1-methyl-2,3-dihydro-1H-indol-2-one has shown promise in the synthesis of fluorescent probes. The indole moiety within its structure contributes to its fluorescent properties, making it an ideal candidate for imaging applications. Recent advancements have demonstrated its ability to label cellular components with high precision, providing researchers with a powerful tool for studying cellular dynamics.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the indole ring system and the subsequent introduction of the iodoacetyl group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern biochemical research.

One of the most exciting developments involving this compound is its potential application in drug discovery. By leveraging its unique chemical properties, scientists are exploring its use as a scaffold for developing new therapeutic agents. Preliminary studies have shown that derivatives of this compound exhibit potent biological activity against various disease targets, including cancer and neurodegenerative disorders.

In conclusion, 5-(2-iodoacetyl)-1-methyl-2,3-dihydro-1H-indol-2-one is a versatile compound with a wide range of applications in contemporary scientific research. Its ability to serve as a reactive crosslinker, fluorescent probe, and drug scaffold underscores its importance in advancing our understanding of complex biological systems. As research continues to uncover new uses for this compound, it is likely to play an increasingly prominent role in both academic and industrial settings.